2,6-Dichloronicotinoyl chloride
Overview
Description
Synthesis Analysis
The synthesis of 2,6-dichloronicotinoyl chloride involves the chlorination of nicotinic acid derivatives. A practical approach is demonstrated through the reaction of enaminones with 2-chloronicotinoyl chloride or 2,6-dichloro-5-fluoronicotinoyl chloride leading to various N-acylation products. These products are precursors for further synthesis of polycondensed heterocycles, showcasing the compound's utility in complex organic synthesis processes (Valés et al., 2002).
Molecular Structure Analysis
Analyzing the molecular structure of 2,6-dichloronicotinoyl chloride and its derivatives involves understanding the coordination and bonding patterns within the compounds. For instance, the synthesis and crystal structure of di(2-aminopyrimidinium) trichlorodimethyl(2-aminopyrimidine)stannate(IV) chloride provides insights into the geometric parameters and coordination environments, which are essential for predicting the reactivity and stability of related compounds (Kourkoumelis et al., 2006).
Chemical Reactions and Properties
The chemical reactivity of 2,6-dichloronicotinoyl chloride is highlighted by its interactions with different functional groups. A notable reaction is with 2-mercaptoaniline and 2-hydroxyaniline, leading to diverse products based on the reactant used. These reactions underline the compound's versatility in synthesizing heterocyclic compounds and its significant reactivity towards nucleophiles (de Souza et al., 2006).
Physical Properties Analysis
Understanding the physical properties of 2,6-dichloronicotinoyl chloride, such as melting point, boiling point, solubility, and stability, is crucial for its handling and application in organic synthesis. While specific studies on these properties were not highlighted in the search results, they play a significant role in determining the compound's suitability for various chemical reactions and processes.
Chemical Properties Analysis
The chemical properties of 2,6-dichloronicotinoyl chloride, including its reactivity with different functional groups, stability under various conditions, and role in catalysis, are central to its application in organic chemistry. The compound's ability to undergo regioselective Suzuki coupling reactions exemplifies its utility in constructing complex organic molecules with high precision (Yang et al., 2003).
Safety and Hazards
The safety data sheet for 2,6-Dichloronicotinoyl chloride indicates that it is a dangerous substance. It is labeled with the GHS05 and GHS07 hazard pictograms, indicating that it is corrosive and harmful . Specific handling precautions should be taken when working with this substance, including the use of personal protective equipment .
properties
IUPAC Name |
2,6-dichloropyridine-3-carbonyl chloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Cl3NO/c7-4-2-1-3(6(9)11)5(8)10-4/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHMHYTKDALCQSZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1C(=O)Cl)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Cl3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50483046 | |
Record name | 2,6-DICHLORONICOTINOYL CHLORIDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50483046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloronicotinoyl chloride | |
CAS RN |
58584-83-1 | |
Record name | 2,6-Dichloro-3-pyridinecarbonyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=58584-83-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,6-DICHLORONICOTINOYL CHLORIDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50483046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-Dichlorpyridine-3-carbonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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